Cas no 2138560-17-3 (2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2138560-17-3
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6383567
• PubChem ID: 165952439
• Update Time: 2025-10-31

2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2138560-17-3
• 2-{8-hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one
• EN300-1161769
• 2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C15H22N2O2/c1-11-4-5-14(19)17(16-11)13-10-12(18)6-9-15(13)7-2-3-8-15/h4-5,12-13,18H,2-3,6-10H2,1H3
• InChI Key： ZVZSIRREVGODBA-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1C(C=CC(C)=N1)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one

Introduction to 2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2138560-17-3)

2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one is a compound of significant interest in the field of pharmaceutical chemistry, particularly for its potential applications in drug discovery and development. This compound, identified by its CAS number 2138560-17-3, belongs to a class of heterocyclic molecules that have garnered attention due to their diverse biological activities and structural features. The presence of a spirocyclic moiety and a dihydropyridazine core makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural complexity of 2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one arises from its spirocyclic framework, which consists of two cyclic structures linked by a single carbon atom. This unique arrangement contributes to the molecule's rigidity and stability, potentially enhancing its binding affinity to biological targets. The hydroxyl group at the 8-position of the spirocyclic decane ring introduces polarity and reactivity, making it a versatile scaffold for chemical modifications and functionalization.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit unique pharmacological properties. The dihydropyridazine core is particularly noteworthy, as it is known to possess bioactivity in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The methyl group at the 6-position of the dihydropyridazine ring further enhances the molecule's electronic properties, influencing its interactions with biological receptors.

Current research in the field of heterocyclic chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic profiles and therapeutic efficacy. The compound 2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one exemplifies this trend, as it combines structural features that are conducive to drug-like properties. For instance, the spirocyclic decane ring provides steric hindrance, reducing unwanted side interactions, while the hydroxyl group allows for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have demonstrated that structurally similar molecules can modulate key signaling pathways involved in disease progression. The spirocyclic scaffold has been shown to enhance binding affinity to enzymes and receptors, making it an attractive platform for designing novel therapeutics. Additionally, the dihydropyridazine core has been associated with anti-inflammatory effects, which are relevant in conditions such as arthritis and autoimmune disorders.

The synthesis of 2-{8-Hydroxyspiro[4.5]decan-6-yl}-6-methyl-2,3-dihydropyridazin-3-one presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired stereochemistry and functional groups.

The pharmacological evaluation of this compound is ongoing, with researchers exploring its interactions with various biological targets. Initial studies have shown promising results in vitro, indicating potential therapeutic benefits in areas such as pain management and neuroprotection. The hydroxyl group at the 8-position has been particularly investigated for its ability to engage in hydrogen bonding with biological receptors, which could enhance drug efficacy.

The future directions for research on 2-{8-Hydroxyspiro[4.5]decan-6-methyl}-2,3-dihydropyridazin-3-one (CAS No. 2138560-17-3) are multifaceted. Further investigation into its pharmacokinetic properties will be essential to assess its suitability for clinical development. Additionally, structure-activity relationship studies will help refine the molecular design to optimize potency and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the full therapeutic potential of this compound.

In conclusion, 2-{8-Hydroxyspiro[4.5]decan}-6-methyl)-2,3-dihydropyridazin-3-one represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its spirocyclic framework combined with a dihydropyridazine core provides a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for this compound, it is poised to make substantial contributions to the field of medicinal chemistry.